(4S)-1-{3-[(dimethylamino)methyl]benzoyl}-4-(methoxymethyl)-3,3-dimethyl-4-piperidinol

• IUPAC Name: [3-[(dimethylamino)methyl]phenyl]-[(4S)-4-hydroxy-4-(methoxymethyl)-3,3-dimethylpiperidin-1-yl]methanone
• InChI: InChI=1S/C19H30N2O3/c1-18(2)13-21(10-9-19(18,23)14-24-5)17(22)16-8-6-7-15(11-16)12-20(3)4/h6-8,11,23H,9-10,12-14H2,1-5H3/t19-/m1/s1
• InChI Key: SMAMYQDJGVCNHU-LJQANCHMSA-N
• Canonical SMILES: CC1(CN(CCC1(COC)O)C(=O)C2=CC=CC(=C2)CN(C)C)C
• Isomeric SMILES: CC1(CN(CC[C@]1(COC)O)C(=O)C2=CC=CC(=C2)CN(C)C)C
• Molecular Formula: C19H30N2O3
• Molecular Weight: 334.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "(4S)-1-{3-[(dimethylamino)methyl]benzoyl}-4-(methoxymethyl)-3,3-dimethyl-4-piperidinol" involves complex synthetic pathways that may include reductive amination, the Leuckart method, and other synthetic methods. These processes often yield a variety of contaminants, which can be crucial for identifying the synthetic route and origin of precursors in forensic investigations (Stojanovska et al., 2013).

Molecular Structure Analysis

The molecular structure of this compound, featuring a piperidinol core with methoxymethyl and dimethylamino groups, suggests a complex interaction pattern with biological targets. Studies on similar structures highlight the role of specific functional groups in modulating biological activity, emphasizing the importance of molecular structure in determining the compound's pharmacological profile (Halberstadt, 2017).

Chemical Reactions and Properties

Chemical reactions involving compounds like "(4S)-1-{3-[(dimethylamino)methyl]benzoyl}-4-(methoxymethyl)-3,3-dimethyl-4-piperidinol" often entail nucleophilic substitutions, where the functional groups play critical roles in the reaction pathways. Such reactions are essential for modifying the compound's structure and enhancing its properties for specific applications (Pietra & Vitali, 1972).